Cas no 6370-11-2 ((3Z)-3-(3-methoxy-4-methylbenzylidene)-5-phenylfuran-2(3H)-one)

• Product name: (3Z)-3-(3-methoxy-4-methylbenzylidene)-5-phenylfuran-2(3H)-one
• CAS No: 6370-11-2
• MF: C₁₉H₁₆O₃
• Molecular Weight: 292.32854
• CID: 1667423
• PubChem ID: 880952

(3Z)-3-(3-methoxy-4-methylbenzylidene)-5-phenylfuran-2(3H)-one Properties

Names and Identifiers

• (3Z)-3-(3-methoxy-4-methylbenzylidene)-5-phenylfuran-2(3H)-one
• (3Z)-3-(3-Methoxy-4-methylbenzylidene)-5-phenyl-2(3H)-furanone
• 6370-11-2
• SR-01000518763-1
• SR-01000518763
• ZBVUKIHEROKRTR-YBEGLDIGSA-N
• Furan-2(3H)-one, 3-(3-methoxy-4-methylbenzylideno)-5-phenyl-
• (3Z)-3-(3-Methoxy-4-methylbenzylidene)-5-phenyl-2(3H)-furanone #
• BIM-0031910.P001

• Inchi： InChI=1S/C19H16O3/c1-13-8-9-14(11-17(13)21-2)10-16-12-18(22-19(16)20)15-6-4-3-5-7-15/h3-12H,1-2H3/b16-10-
• InChIKey： ZBVUKIHEROKRTR-YBEGLDIGSA-N
• SMILES： CC1=C(C=C(C=C1)C=C2C=C(OC2=O)C3=CC=CC=C3)OC

Computed Properties

• 精确分子量: 292.10998
• 同位素质量: 292.109944368g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 3
• 重原子数量: 22
• 可旋转化学键数量: 3
• 复杂度: 471
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 1
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 35.5Ų
• XLogP3: 4.3

Experimental Properties

• PSA: 35.53